Cas no 1089566-86-8 (4(1H)-Quinazolinone, 2-(2,3-dihydro-5-benzofuranyl)-2,3-dihydro-2-methyl- )

• Product Name: 4(1H)-Quinazolinone, 2-(2,3-dihydro-5-benzofuranyl)-2,3-dihydro-2-methyl-
• CAS No: 1089566-86-8
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• CID: 5251068
• Update Time: 2025-10-29

4(1H)-Quinazolinone, 2-(2,3-dihydro-5-benzofuranyl)-2,3-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dihydro-5-benzofuranyl)-2,3-dihydro-2-methyl-4(1H)-quinazolinone (ACI)
• 4(1H)-Quinazolinone, 2-(2,3-dihydro-5-benzofuranyl)-2,3-dihydro-2-methyl-

• Inchi： 1S/C17H16N2O2/c1-17(12-6-7-15-11(10-12)8-9-21-15)18-14-5-3-2-4-13(14)16(20)19-17/h2-7,10,18H,8-9H2,1H3,(H,19,20)
• InChI Key： SENPZVNDSOHKFY-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2)NC(C)(C2C=C3C(OCC3)=CC=2)N1

Additional information on 4(1H)-Quinazolinone, 2-(2,3-dihydro-5-benzofuranyl)-2,3-dihydro-2-methyl-

4(1H)-Quinazolinone, 2-(2,3-dihydro-5-benzofuranyl)-2,3-dihydro-2-methyl- (CAS No. 1089566-86-8): A Comprehensive Overview of Its Structural, Pharmacological, and Therapeutic Implications

The compound 4(1H)-Quinazolinone, 2-(2,3-dihydro-5-benzofuranyl)-2,3-dihydro-2-methyl- (CAS No. 1089566-86-8) represents a significant class of heterocyclic organic molecules that have garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinazolinone family, a scaffold that is widely recognized for its diverse biological activities and potential therapeutic applications. The structural uniqueness of this molecule, characterized by the presence of a benzofuran moiety and a methyl-substituted dihydroquinazolinone core, positions it as a promising candidate for further investigation in drug discovery and development.

Quinazolinone derivatives have long been studied for their pharmacological properties, with many exhibiting notable activities as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The specific modification of 4(1H)-Quinazolinone, 2-(2,3-dihydro-5-benzofuranyl)-2,3-dihydro-2-methyl- introduces additional functional groups that may enhance its binding affinity to biological targets. The benzofuran ring is particularly noteworthy, as it has been shown to contribute to the molecule's solubility and bioavailability while also interacting favorably with certain enzyme active sites.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with greater precision. Studies suggest that the methyl group at the 2-position of the quinazolinone ring may play a crucial role in modulating the compound's pharmacokinetic profile. Additionally, the dihydroquinazolinone core provides a stable framework that can be further functionalized to improve selectivity and reduce off-target effects.

In the realm of medicinal chemistry, the synthesis of 4(1H)-Quinazolinone, 2-(2,3-dihydro-5-benzofuranyl)-2,3-dihydro-2-methyl- has been optimized through multi-step organic reactions that highlight the versatility of modern synthetic methodologies. The introduction of the 5-benzofuranyl substituent at the 2-position not only enhances the molecule's structural complexity but also opens up possibilities for exploring novel derivatives with enhanced therapeutic potential. This approach aligns with current trends in drug design, where structural diversity is leveraged to overcome resistance mechanisms and improve treatment efficacy.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Initial assays indicate that it may exhibit inhibitory activity against certain kinases implicated in cancer progression. The benzofuran moiety, in particular, has been identified as a key pharmacophore that contributes to its binding affinity for these targets. Furthermore, preliminary toxicity studies suggest that the compound is well-tolerated at tested doses, although further investigations are warranted to fully assess its safety profile.

One of the most exciting aspects of this research is its potential application in addressing unmet medical needs. The quinazolinone scaffold has demonstrated utility across multiple therapeutic areas, including oncology, infectious diseases, and neurodegenerative disorders. By incorporating structural elements such as the dihydroquinazolinone core and the methyl substituent, researchers aim to develop molecules that are both potent and selective. This strategy is particularly relevant in today's pharmaceutical landscape, where targeted therapies are increasingly preferred over traditional broad-spectrum agents.

The integration of cutting-edge technologies into the study of 4(1H)-Quinazolinone, 2-(2,3-dihydro-5-benzofuranyl)-2,3-dihydro-2-methyl- (CAS No. 1089566-86-8) has accelerated progress in understanding its mechanism of action. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided valuable insights into its three-dimensional structure and interactions with biological targets. These data are crucial for guiding future modifications aimed at optimizing its pharmacological properties.

Moreover，the exploration of this compound's potential in combination therapies has opened up new avenues for research. By pairing it with other bioactive molecules， researchers hope to achieve synergistic effects that could lead to more effective treatments for complex diseases. The flexibility offered by its molecular structure makes it an attractive candidate for such multidisciplinary approaches.

As interest in natural product-inspired drug design continues to grow， compounds like 4(1H)-Quinazolinone derivatives are being revisited with fresh perspectives。 The presence of bioisosteric elements such as the benzofuran ring suggests parallels with certain alkaloids found in plants， which have served as inspiration for numerous successful drugs throughout history。 This connection underscores the importance of leveraging existing chemical diversity when developing new therapeutic agents.

The future directions for research on this molecule include expanding its chemical space through library synthesis programs。 By systematically varying substituents on both rings， researchers can generate large datasets to inform structure/activity relationships (SAR). Such efforts will not only enhance our understanding but also provide a pipeline for identifying novel lead compounds ready for preclinical testing。

In conclusion， 4(1H)-Quinazolinone， 2-(2，3-dihydro-5-benzofuranyl)-2，3-dihydro-2-methyl-(CAS No．1089566—86—8) is a structurally intriguing molecule with significant potential in pharmaceutical applications。 Its unique combination of features—such as the benzofuran moiety、the dihydroquinazolinone core、and strategic methyl substitution—makes it an attractive candidate for further development。 With continued advances in synthetic chemistry、computational modeling、and biological evaluation， this compound holds promise as part of next-generation therapeutics aimed at addressing critical unmet medical needs。